N,N-bis(2-oxiranylmethyl)benzenesulfonamide

• CAS RN: 30569-34-7
• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol
• IUPAC Name: N,N-bis(oxiran-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C12H15NO4S/c14-18(15,12-4-2-1-3-5-12)13(6-10-8-16-10)7-11-9-17-11/h1-5,10-11H,6-9H2
• InChI Key: ZKTZWRUVGKLQKN-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)CN(CC2CO2)S(=O)(=O)C3=CC=CC=C3

Description

N,N-bis(2-oxiranylmethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C12H15NO4S and its molecular weight is 269.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N-bis(2-oxiranylmethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-bis(2-oxiranylmethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

This reaction is very exothermic so care must be taken if the reaction is scaled up. Acetonitrile (400 mL) and (+)-epichlorohydrin (100 mL, 118.3 g, 0.78 mol) were added to benzenesulfonamide (50.0 g, 0.32 mol), followed by cesium carbonate (228 g, 0.70 mol). The mixture was heated at reflux for 15 hours with mechanical stirring. After cooling to room temperature water was added (250 mL) and the organic phase separated and concentrated under reduced pressure. The residual oil was chromatographed over silica (300 g), eluting with dichloromethane (1 L) and then dichloromethane:ethyl acetate (3 L of 19:1), to give the sub-title compound as an oil (39.4 g, 46%).

Synthesis routes and methods II

Procedure details

This reaction is very exothermic so care must be taken if the reaction is scaled up. Acetonitrile (100 mL) and (R)-(−)-epichlorohydrin (47 mL, 55.6 g, 0.60 mol) were added to benzenesulfonamide (20.0 g, 0.127 mol), followed by cesium carbonate (83 g, 0.255 mol). The mixture was heated at reflux for 6 hours with mechanical stirring and then was stirred overnight at room temperature. Water was added (100 mL), the organic phase separated and then concentrated under reduced pressure. The residual oil was chromatographed over silica, eluting with dichloromethane then dichloromethane:ethyl acetate (19:1), to give the sub-title compound as an oil (14.8 g, 43%).

Synthesis routes and methods III

Procedure details